Cas no 508-99-6 (Hydrocortisone cypionate)

• Product Name: Hydrocortisone cypionate
• CAS No: 508-99-6
• Molecular Formula: C₂₉H₄₂O₆
• Molecular Weight: 486.64018
• MDL: MFCD00083363
• CID: 369336
• PubChem ID: 223253

Hydrocortisone cypionate Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-, (11b)-
• Hydrocortisone Cypionate
• 17-Hydroxycorticosterone 21.β.-cyclopentylpropionate
• HYDROCORTISONE CYPIONATE (200 MG)
• DB14541
• Pregn-4-ene-3,20-dione, 21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-
• SCHEMBL41673
• 508-99-6
• UNII-4XDY25L70B
• Hydrocortisone Cyclopentylpropionate
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-cyclopentanepropionate
• Hydrocortisone cypionate(200 mg)
• HYDROCORTISONE CIPIONATE [MART.]
• HYDROCORTISONE CIPIONATE (MART.)
• NS00043955
• C08176
• EINECS 208-091-0
• D00976
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3-cyclopentylpropanoate
• Hydrocortisone cyclopentyl propionate
• HYDROCORTISONE CIPIONATE [WHO-DD]
• Cortisol 21-cyclopentanepropionate
• Q27106891
• Hydrocortisone cypionate [USP]
• NSC-10721
• 2-[(1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl 3-cyclopentylpropanoate
• NSC 10721
• NSC10721
• CHEBI:5783
• HYDROCORTISONE CYPIONATE [ORANGE BOOK]
• EN300-19737605
• 17-Hydroxycorticosterone 21.beta.-cyclopentylpropionate
• Hydrocortisone 21beta-cyclopentanepropionate
• MS-29045
• BDBM50371265
• Cortef oral suspension
• 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl 3-cyclopentylpropanoate, (17.alpha.,21.beta.)
• AKOS027382851
• 17-Hydroxycorticosterone 21beta-cyclopentylpropionate
• DLVOSEUFIRPIRM-KAQKJVHQSA-N
• Hydrocortisone 21.beta.-cyclopentanepropionate
• Pregn-4-ene-3,20-dione, 21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-, (11.beta.)-
• hydrocortisone 21-cyclopentylpropionate
• NCI60_000174
• Pregn-4-ene-3, 21-(3-cyclopentyl-1-oxopropoxy)-11,17-dihydroxy-, (11.beta.)-
• Hydrocortisone cipionate
• Cortisol, 21-cyclopentanepropionate
• HY-U00089
• HYDROCORTISONE CYPIONATE [VANDF]
• 17-(3-cyclopentyl-1-propionyl)-11beta,17alpha,21-trihydroxypregn-4-ene-3,20-dione
• CHEMBL1549
• LMST02030121
• MLS002638159
• DTXSID90872930
• 4XDY25L70B
• DA-64315
• G12311

• MDL： MFCD00083363
• InChIKey： DLVOSEUFIRPIRM-KAQKJVHQSA-N
• Inchi： InChI=1S/C29H42O6/c1-27-13-11-20(30)15-19(27)8-9-21-22-12-14-29(34,28(22,2)16-23(31)26(21)27)24(32)17-35-25(33)10-7-18-5-3-4-6-18/h15,18,21-23,26,31,34H,3-14,16-17H2,1-2H3/t21-,22-,23-,26+,27-,28-,29-/m0/s1
• SMILES： C[C@@]1([C@@]2(O)C(COC(CCC3CCCC3)=O)=O)[C@](CC2)([H])[C@@](CCC4=CC5=O)([H])[C@]([C@]4(CC5)C)([H])[C@@H](O)C1

Computed Properties

• Exact Mass: 486.29800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 486.29813906g/mol
• Heavy Atom Count: 35
• Complexity: 918
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 4.30290
• PSA: 100.90000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives